Cas no 384363-93-3 (5,7-dihydroxy-2-phenyl-6,8-bis(pyrrolidin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 5,7-dihydroxy-2-phenyl-6,8-bis(pyrrolidin-1-yl)methyl-4H-chromen-4-one
• CAS No: 384363-93-3
• MF: C₂₅H₂₈N₂O₄
• MW: 420.500826835632
• CID: 6179786
• PubChem ID: 1278653
• Update Time: 2025-06-13

5,7-dihydroxy-2-phenyl-6,8-bis(pyrrolidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dihydroxy-2-phenyl-6,8-bis(pyrrolidin-1-yl)methyl-4H-chromen-4-one
• F1190-0090
• 5,7-dihydroxy-2-phenyl-6,8-bis[(pyrrolidin-1-yl)methyl]-4H-chromen-4-one
• 5,7-dihydroxy-6,8-bis(pyrrolidin-1-ylmethyl)-2-phenyl-4 h -chromen-4-one
• 5,7-dihydroxy-2-phenyl-6,8-bis(pyrrolidin-1-ylmethyl)-4H-chromen-4-one
• 5,7-dihydroxy-2-phenyl-6,8-bis(pyrrolidin-1-ylmethyl)chromen-4-one
• AKOS002163598
• Oprea1_071454
• 384363-93-3

• Inchi： 1S/C25H28N2O4/c28-20-14-21(17-8-2-1-3-9-17)31-25-19(16-27-12-6-7-13-27)23(29)18(24(30)22(20)25)15-26-10-4-5-11-26/h1-3,8-9,14,29-30H,4-7,10-13,15-16H2
• InChI Key： MBDLIGBOEVUIHH-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=CC(C2=C(C(=C(C(=C12)CN1CCCC1)O)CN1CCCC1)O)=O

Computed Properties

• Exact Mass: 420.20490738g/mol
• Monoisotopic Mass: 420.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 73.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavones

Additional information on 5,7-dihydroxy-2-phenyl-6,8-bis(pyrrolidin-1-yl)methyl-4H-chromen-4-one

Recent Advances in the Study of 5,7-Dihydroxy-2-phenyl-6,8-bis(pyrrolidin-1-yl)methyl-4H-chromen-4-one (CAS: 384363-93-3)

The compound 5,7-dihydroxy-2-phenyl-6,8-bis(pyrrolidin-1-yl)methyl-4H-chromen-4-one (CAS: 384363-93-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activities, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a promising scaffold for drug development, particularly in the context of anti-inflammatory and anticancer therapies. The presence of the chromen-4-one core, coupled with the dihydroxy and bis(pyrrolidin-1-yl)methyl substituents, confers unique chemical properties that enhance its interaction with biological targets. Researchers have employed advanced synthetic strategies to optimize the yield and purity of this compound, paving the way for further pharmacological evaluations.

In vitro and in vivo studies have demonstrated that 5,7-dihydroxy-2-phenyl-6,8-bis(pyrrolidin-1-yl)methyl-4H-chromen-4-one exhibits potent inhibitory effects on key inflammatory mediators such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a novel anti-inflammatory agent with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, preliminary data indicate that the compound may induce apoptosis in certain cancer cell lines, making it a candidate for further investigation in oncology.

Mechanistic studies have begun to unravel the molecular interactions underlying the compound's biological activities. Computational docking simulations and binding assays have identified potential target proteins, including kinases and transcription factors involved in cell proliferation and inflammation. These insights are critical for the rational design of derivatives with improved efficacy and selectivity.

Despite these promising results, challenges remain in translating the compound's potential into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the development of this compound as a therapeutic agent.

In conclusion, 5,7-dihydroxy-2-phenyl-6,8-bis(pyrrolidin-1-yl)methyl-4H-chromen-4-one represents a promising candidate for further research in chemical biology and drug discovery. Its multifaceted biological activities and well-characterized synthetic route make it a valuable tool for understanding disease mechanisms and developing new treatments. Future studies should focus on optimizing its pharmacological properties and exploring its potential in combination therapies.